N-(1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl)-6-fluoropyridin-3-amine

• IUPAC Name: N-(1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl)-6-fluoropyridin-3-amine
• InChI: InChI=1S/C15H21FN2/c16-15-8-7-14(10-17-15)18-13-6-5-11-3-1-2-4-12(11)9-13/h7-8,10-13,18H,1-6,9H2
• InChI Key: MXAHUTQJHIBFAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CC(CCC2C1)NC3=CN=C(C=C3)F
• Molecular Formula: C15H21FN2
• Molecular Weight: 248.34 g/mol

Description

N-(1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl)-6-fluoropyridin-3-amine, also known as Dihydronaphthalene (DHN) compound, is a chemical compound used in scientific research. It is a heterocyclic organic compound with a molecular formula of C16H20FN and a molecular weight of 251.34 g/mol. The compound is a white to off-white powder that is soluble in organic solvents such as DMSO and DMF. DHN is an important chemical compound in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of DHN is not fully understood. However, it is believed that the compound exerts its effects by modulating the activity of certain enzymes and receptors in the body. DHN has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. The compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
DHN has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). DHN has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. The compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

DHN has a number of advantages and limitations for use in lab experiments. The compound is relatively easy to synthesize and is readily available from commercial sources. DHN is also stable under a wide range of conditions and can be stored for extended periods of time. However, DHN has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. The compound also has limited bioavailability, which can make it difficult to study its effects in vivo.

Future Directions

There are a number of future directions for research on DHN. One area of interest is the development of DHN-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of the compound's effects on the immune system and its potential use as an immunomodulatory agent. Further research is also needed to fully understand the mechanism of action of DHN and its potential applications in other areas of medicine and biology.
Conclusion:
In conclusion, N-(1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl)-6-fluoropyridin-3-amine is an important chemical compound in scientific research. The compound has a number of potential applications in medicine and biology, including the treatment of neurological disorders and the modulation of the immune system. Further research is needed to fully understand the mechanism of action of DHN and its potential applications in other areas of science.

Synthesis Methods

The synthesis of DHN involves a multi-step process that includes the reaction of 2-methyl-1,3-cyclohexanedione with 3-bromo-6-fluoropyridine in the presence of a base. The resulting product is then reduced with sodium borohydride to yield DHN. The synthesis of DHN is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DHN has been extensively used in scientific research due to its potential as a pharmaceutical agent. The compound has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. DHN has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to have neuroprotective effects and may help to prevent the degeneration of neurons in the brain.